N-(1-ethyl-4-piperidinyl)-3-(trifluoromethyl)benzamide
Overview
Description
N-(1-ethyl-4-piperidinyl)-3-(trifluoromethyl)benzamide, commonly known as A-967079, is a potent and selective antagonist of the transient receptor potential V1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is activated by a variety of stimuli, including heat, acid, and capsaicin. A-967079 has been extensively studied for its potential therapeutic applications in pain management.
Mechanism of Action
A-967079 acts as a competitive antagonist of N-(1-ethyl-4-piperidinyl)-3-(trifluoromethyl)benzamide ion channels. It binds to the channel and prevents activation by stimuli such as heat and acid. This leads to a reduction in pain signals being transmitted to the brain.
Biochemical and Physiological Effects:
A-967079 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of substance P, a neuropeptide that is involved in pain transmission. A-967079 has also been shown to reduce the activity of dorsal root ganglion neurons, which are involved in transmitting pain signals to the spinal cord.
Advantages and Limitations for Lab Experiments
A-967079 has several advantages for use in lab experiments. It is a highly selective antagonist of N-(1-ethyl-4-piperidinyl)-3-(trifluoromethyl)benzamide, which means that it does not interact with other ion channels or receptors. This makes it easier to study the specific effects of N-(1-ethyl-4-piperidinyl)-3-(trifluoromethyl)benzamide blockade. However, one limitation is that A-967079 is not very soluble in water, which can make it difficult to administer in some experimental settings.
Future Directions
There are several potential future directions for research on A-967079. One area of interest is its potential use in the treatment of chronic pain conditions, such as neuropathic pain and fibromyalgia. Another area of interest is its potential use in the treatment of inflammatory conditions, such as arthritis. Finally, there is interest in developing more potent and selective N-(1-ethyl-4-piperidinyl)-3-(trifluoromethyl)benzamide antagonists based on the structure of A-967079.
Scientific Research Applications
A-967079 has been extensively studied for its potential therapeutic applications in pain management. It has been shown to effectively block N-(1-ethyl-4-piperidinyl)-3-(trifluoromethyl)benzamide-mediated pain responses in animal models, including thermal and mechanical hyperalgesia. A-967079 has also been shown to be effective in reducing neuropathic pain in rats.
properties
IUPAC Name |
N-(1-ethylpiperidin-4-yl)-3-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F3N2O/c1-2-20-8-6-13(7-9-20)19-14(21)11-4-3-5-12(10-11)15(16,17)18/h3-5,10,13H,2,6-9H2,1H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRVIYRLGDXBJSD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)NC(=O)C2=CC(=CC=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3-chloro-4-fluorophenoxy)-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]acetamide](/img/structure/B4796307.png)
![2-(3-{[4-(hydroxymethyl)-4-(2-phenoxyethyl)-1-piperidinyl]methyl}phenoxy)ethanol](/img/structure/B4796315.png)
![N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-bromobenzamide](/img/structure/B4796348.png)
![2-[(5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio]-N-(3-methylphenyl)acetamide](/img/structure/B4796356.png)
![N-{4-[(tert-butylamino)sulfonyl]phenyl}-8-chloro-2-(2-pyridinyl)-4-quinolinecarboxamide](/img/structure/B4796375.png)
![N-(4-chloro-2-fluorophenyl)-2-{[4-isobutyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4796377.png)
![2-{[4-(4-chlorophenyl)-2-pyrimidinyl]thio}-N-(4-methoxy-2-nitrophenyl)acetamide](/img/structure/B4796380.png)
![5-(5-chloro-2-thienyl)-N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4796425.png)
